Cas no 1170943-59-5 (C-(3,4-Diethoxy-phenyl)-C-phenyl-methyl-ammonium chloride)

• Product Name: C-(3,4-Diethoxy-phenyl)-C-phenyl-methyl-ammonium chloride
• CAS No: 1170943-59-5
• MF: C₁₇H₂₂ClNO₂
• MW: 307.81508398056
• CID: 5012903
• Update Time: 2023-08-24

C-(3,4-Diethoxy-phenyl)-C-phenyl-methyl-ammonium chloride Chemical and Physical Properties

Names and Identifiers

• C-(3,4-Diethoxy-phenyl)-C-phenyl-methyl-ammonium chloride
• c-(3,4-diethoxy-phenyl)-c-phenyl-methyl-ammonium, chloride

• Inchi： 1S/C17H21NO2.ClH/c1-3-19-15-11-10-14(12-16(15)20-4-2)17(18)13-8-6-5-7-9-13;/h5-12,17H,3-4,18H2,1-2H3;1H
• InChI Key： XFJPNQSOALWHCT-UHFFFAOYSA-N
• SMILES： [Cl-].O(CC)C1=C(C=CC(=C1)C(C1C=CC=CC=1)[NH3+])OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 266
• Topological Polar Surface Area: 46.1